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Compound of Interest

Compound Name: 4-Vinylbenzoyl chloride

Cat. No.: B075609 Get Quote

Core Molecular and Chemical Properties
4-Vinylbenzoyl chloride (4-VBC) is an organic compound that possesses both a vinyl group

and an acyl chloride functionality. This unique bifunctional nature makes it a valuable building

block in polymer chemistry, allowing for its incorporation into polymer backbones via the vinyl

group, while the acyl chloride handle remains available for a wide array of post-polymerization

modifications.

Molecular Structure and Weight
The chemical structure of 4-vinylbenzoyl chloride consists of a benzene ring substituted with

a vinyl group (-CH=CH₂) and a benzoyl chloride group (-COCl) at the para (4-) position.

Table 1: Key Molecular Properties of 4-Vinylbenzoyl Chloride

Property Value Source

Molecular Formula C₉H₇ClO Sigma-Aldrich

Molecular Weight 166.61 g/mol Sigma-Aldrich

CAS Number 1592-22-9 Sigma-Aldrich

Appearance Colorless to light yellow liquid Thermo Fisher Scientific

Boiling Point 75-77 °C at 2 mmHg Sigma-Aldrich

Density 1.159 g/mL at 25 °C Sigma-Aldrich
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The accurate molecular weight is crucial for stoichiometric calculations in polymerization

reactions and subsequent derivatization processes. It is determined by the sum of the atomic

weights of its constituent atoms (9 carbons, 7 hydrogens, 1 chlorine, and 1 oxygen).

Synthesis and Purification
The synthesis of 4-vinylbenzoyl chloride typically starts from 4-vinylbenzoic acid. The

conversion of the carboxylic acid to the acyl chloride is a standard organic transformation, often

achieved by reaction with thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of 4-vinylbenzoyl
chloride from 4-vinylbenzoic acid.
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Caption: Synthetic workflow for 4-Vinylbenzoyl Chloride.

Experimental Protocol: Synthesis from 4-Vinylbenzoic
Acid
Disclaimer: This protocol should only be performed by trained chemists in a well-ventilated

fume hood with appropriate personal protective equipment (PPE).
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend 4-vinylbenzoic acid in an excess of thionyl chloride.

Reaction: Gently heat the mixture to reflux. The reaction progress can be monitored by the

cessation of gas (HCl and SO₂) evolution.

Work-up: After the reaction is complete, carefully remove the excess thionyl chloride by

distillation under reduced pressure.

Purification: The crude 4-vinylbenzoyl chloride is then purified by vacuum distillation to

yield a clear, colorless to light-yellow liquid.

Trustworthiness Note: The purity of the final product is critical for successful polymerization.

The presence of unreacted 4-vinylbenzoic acid or residual thionyl chloride can interfere with

subsequent reactions. Purity should be assessed by techniques such as ¹H NMR spectroscopy

and FT-IR spectroscopy.

Handling and Storage
4-Vinylbenzoyl chloride is a corrosive and moisture-sensitive compound. Proper handling and

storage procedures are essential to maintain its integrity and ensure laboratory safety.

Handling: Always handle 4-vinylbenzoyl chloride in a fume hood. Wear appropriate PPE,

including chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g.,

argon or nitrogen) to prevent hydrolysis of the acyl chloride group by atmospheric moisture.

It should be stored in a cool, dry, and well-ventilated area away from incompatible materials

such as water, alcohols, and strong bases.

Applications in Polymer Science and Drug
Development
The dual functionality of 4-vinylbenzoyl chloride makes it a valuable monomer for the

synthesis of functional polymers with tailored properties.
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Polymer Synthesis
4-Vinylbenzoyl chloride can be polymerized via free radical polymerization or controlled

radical polymerization techniques, such as RAFT or ATRP, to produce poly(4-vinylbenzoyl
chloride). The resulting polymer has reactive acyl chloride groups along its backbone, which

can be further modified.

4-Vinylbenzoyl Chloride Monomer

Polymerization (e.g., RAFT, ATRP)

Poly(4-vinylbenzoyl chloride)

Post-polymerization Modification

Functional Polymer
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Caption: General scheme for functional polymer synthesis.
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Drug Delivery
In drug development, polymers derived from 4-vinylbenzoyl chloride can be used as drug

delivery vehicles. The acyl chloride groups can be reacted with drugs containing nucleophilic

functional groups (e.g., amines or hydroxyls) to form covalent conjugates. This allows for the

controlled release of the drug and targeted delivery to specific tissues.

Analytical Characterization
The identity and purity of 4-vinylbenzoyl chloride can be confirmed using a variety of

analytical techniques.

Table 2: Analytical Techniques for 4-Vinylbenzoyl Chloride Characterization

Technique Expected Results

¹H NMR
Signals corresponding to the vinyl protons and

the aromatic protons.

FT-IR

Characteristic peaks for the C=O stretch of the

acyl chloride (around 1770 cm⁻¹) and the C=C

stretch of the vinyl group (around 1630 cm⁻¹).

Gas Chromatography-Mass Spectrometry (GC-

MS)

A single peak with a mass-to-charge ratio

corresponding to the molecular weight of the

compound.

To cite this document: BenchChem. [4-Vinylbenzoyl chloride molecular weight]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b075609#4-
vinylbenzoyl-chloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

